5alpha-Bromo-6,19-epoxycholestan-3beta-ol acetate
5alpha-Bromo-6,19-epoxycholestan-3beta-ol acetate
Brand Name:
Vulcanchem
CAS No.:
1258-07-7
VCID:
VC0030692
InChI:
InChI=1S/C29H47BrO3/c1-18(2)7-6-8-19(3)23-9-10-24-22-15-26-29(30)16-21(33-20(4)31)11-14-28(29,17-32-26)25(22)12-13-27(23,24)5/h18-19,21-26H,6-17H2,1-5H3/t19-,21+,22+,23-,24+,25+,26-,27-,28+,29+/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2CC4C5(C3(CCC(C5)OC(=O)C)CO4)Br)C
Molecular Formula:
C₂₉H₄₇BrO₃
Molecular Weight:
523.6 g/mol
5alpha-Bromo-6,19-epoxycholestan-3beta-ol acetate
CAS No.: 1258-07-7
Reference Standards
VCID: VC0030692
Molecular Formula: C₂₉H₄₇BrO₃
Molecular Weight: 523.6 g/mol
| CAS No. | 1258-07-7 |
|---|---|
| Product Name | 5alpha-Bromo-6,19-epoxycholestan-3beta-ol acetate |
| Molecular Formula | C₂₉H₄₇BrO₃ |
| Molecular Weight | 523.6 g/mol |
| IUPAC Name | [(1R,2S,5R,6R,9S,10S,12R,13R,15S)-13-bromo-5-methyl-6-[(2R)-6-methylheptan-2-yl]-19-oxapentacyclo[10.5.2.01,13.02,10.05,9]nonadecan-15-yl] acetate |
| Standard InChI | InChI=1S/C29H47BrO3/c1-18(2)7-6-8-19(3)23-9-10-24-22-15-26-29(30)16-21(33-20(4)31)11-14-28(29,17-32-26)25(22)12-13-27(23,24)5/h18-19,21-26H,6-17H2,1-5H3/t19-,21+,22+,23-,24+,25+,26-,27-,28+,29+/m1/s1 |
| Standard InChIKey | YEACHZHDRMYMDK-FMSSLCCRSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C[C@@H]4[C@@]5([C@@]3(CC[C@@H](C5)OC(=O)C)CO4)Br)C |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC4C5(C3(CCC(C5)OC(=O)C)CO4)Br)C |
| Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC4C5(C3(CCC(C5)OC(=O)C)CO4)Br)C |
| Synonyms | (3β,5α,6β)-5-Bromo-6,19-epoxy-cholestan-3-ol Acetate; 5α-Bromo-6,19-oxidocholestanol Acetate |
| PubChem Compound | 102074 |
| Last Modified | Nov 11 2021 |
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